Cas no 860612-12-0 (1-{2-[5-(4-fluorophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethyl}-4-methylpiperazine)

• Product Name: 1-{2-[5-(4-fluorophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethyl}-4-methylpiperazine
• CAS No: 860612-12-0
• MF: C₁₉H₂₃FN₆S
• MW: 386.489525079727
• CID: 5742596
• PubChem ID: 1487741
• Update Time: 2023-11-10

1-{2-[5-(4-fluorophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethyl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• SR-01000308881
• 10W-0362
• SMR000336627
• SR-01000308881-1
• MLS000696516
• HMS2738O03
• AKOS005076587
• 1-{2-[5-(4-fluorophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethyl}-4-methylpiperazine
• 5-(4-fluorophenyl)-6-[2-(4-methylpiperazin-1-yl)ethyl]-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 860612-12-0
• 5-(4-fluorophenyl)-6-[2-(4-methylpiperazino)ethyl]-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine
• CHEMBL1530853

• Inchi： 1S/C19H23FN6S/c1-24-9-11-25(12-10-24)8-7-15-13-26-18(22-19(23-26)27-2)21-17(15)14-3-5-16(20)6-4-14/h3-6,13H,7-12H2,1-2H3
• InChI Key： WPTRGRQDGSSMAA-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=C(C3C=CC(=CC=3)F)C(=CN2N=1)CCN1CCN(C)CC1

Computed Properties

• Exact Mass: 386.16889409g/mol
• Monoisotopic Mass: 386.16889409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų